Methyl 6-(difluoromethyl)nicotinate
Overview
Description
Methyl 6-(difluoromethyl)nicotinate is a chemical compound with the CAS Number: 1355729-43-9 . Its molecular weight is 187.15 . It is also known as Methyl 6-(difluoromethyl)pyridine-3-carboxylate .
Molecular Structure Analysis
The InChI code for Methyl 6-(difluoromethyl)nicotinate is 1S/C8H7F2NO2/c1-13-8(12)5-2-3-6(7(9)10)11-4-5/h2-4,7H,1H3 . The InChI key is RZSVFYJGODSQHD-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
Methyl 6-(difluoromethyl)nicotinate has a molecular weight of 187.15 . More specific physical and chemical properties such as density, melting point, and boiling point are not provided in the search results.Scientific Research Applications
- Application : Methyl 6-(difluoromethyl)nicotinate has been investigated as a potential nicotine replacement in smoking cessation products. Its pharmacological effects are comparable to nicotine, making it a candidate for nicotine-free alternatives .
- Application : Research suggests that 6-methylnicotine exhibits similar potency and binding affinity to nicotine in animal models. It may have therapeutic potential for CNS disorders .
- Application : Archival data indicates that 6-methylnicotine has comparable effects to (S)-nicotine in vivo and ex vivo models. These findings support its use in pharmaceutical research .
- Application : In vitro toxicology tests demonstrate that 6-methylnicotine salt formulations have similar cytotoxicity and mutagenicity responses to (S)-nicotine. This suggests a comparable safety profile .
- Application : 6-methylnicotine can be synthesized and formulated into e-liquids for electronic nicotine delivery systems (ENDS). Its aerosol transfer efficiency is similar to nicotine, making it a viable alternative .
Smoking Cessation and Nicotine Replacement Therapies
Central Nervous System Disorders
Pharmacological Studies
Toxicological Assessments
Chemical Analysis and Formulations
Simultaneous Assessment with Other Compounds
Safety and Hazards
properties
IUPAC Name |
methyl 6-(difluoromethyl)pyridine-3-carboxylate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7F2NO2/c1-13-8(12)5-2-3-6(7(9)10)11-4-5/h2-4,7H,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RZSVFYJGODSQHD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CN=C(C=C1)C(F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7F2NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
187.14 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 6-(difluoromethyl)nicotinate | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-[(E)-2-(4-chlorophenyl)ethenyl]sulfonylpiperidine-4-carboxylic acid](/img/structure/B2546774.png)
![N-(1-Cyano-1-cyclopropylethyl)-2-[methyl-[(1-methylbenzimidazol-2-yl)methyl]amino]acetamide](/img/structure/B2546776.png)
![N-(3-fluoro-4-methylphenyl)-2-{3-[(4-fluorophenyl)methyl]-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}acetamide](/img/structure/B2546778.png)
![2-{1-[(5-chloro-1H-indol-2-yl)carbonyl]piperidin-4-yl}-N-isopropylacetamide](/img/structure/B2546782.png)
![2-{[4-methyl-5-(3-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2,3,4,5,6-pentafluorophenyl)acetamide](/img/structure/B2546786.png)
